Cas no 1114658-20-6 (N-(2,6-dimethylphenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide)

• Product Name: N-(2,6-dimethylphenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide
• CAS No: 1114658-20-6
• MF: C₂₆H₂₄N₂O₃
• MW: 412.480366706848
• CID: 5342490
• Update Time: 2025-05-27

N-(2,6-dimethylphenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylphenyl)-2-((2-(4-methoxyphenyl)quinolin-4-yl)oxy)acetamide
• N-(2,6-dimethylphenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide
• N-(2,6-dimethylphenyl)-2-[2-(4-methoxyphenyl)quinolin-4-yl]oxyacetamide

• Inchi： 1S/C26H24N2O3/c1-17-7-6-8-18(2)26(17)28-25(29)16-31-24-15-23(19-11-13-20(30-3)14-12-19)27-22-10-5-4-9-21(22)24/h4-15H,16H2,1-3H3,(H,28,29)
• InChI Key： UNJRBMOIZYRYKE-UHFFFAOYSA-N
• SMILES： O(CC(NC1C(C)=CC=CC=1C)=O)C1C=C(C2C=CC(=CC=2)OC)N=C2C=CC=CC=12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 567
• XLogP3: 5.4
• Topological Polar Surface Area: 60.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on N-(2,6-dimethylphenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide

Research Update on N-(2,6-dimethylphenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide (CAS: 1114658-20-6)

N-(2,6-dimethylphenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide (CAS: 1114658-20-6) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its quinoline core and acetamide linkage, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacological properties. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the compound's interaction with specific biological targets, particularly in the context of cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(2,6-dimethylphenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide exhibits potent inhibitory activity against a subset of protein kinases involved in cell proliferation and survival pathways. The researchers employed a combination of in vitro enzymatic assays and molecular docking simulations to characterize the binding affinity and selectivity of the compound, revealing a promising profile for further optimization.

In addition to its kinase inhibitory properties, the compound has shown potential as a modulator of inflammatory responses. A preclinical study conducted by a team at the University of California, San Francisco, reported that N-(2,6-dimethylphenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide significantly reduced the production of pro-inflammatory cytokines in murine models of rheumatoid arthritis. The study attributed this effect to the compound's ability to interfere with NF-κB signaling, a key pathway in inflammation. These findings suggest that the molecule could serve as a lead compound for the development of novel anti-inflammatory therapeutics.

Pharmacokinetic studies have also been conducted to evaluate the compound's suitability for clinical development. A recent investigation published in Drug Metabolism and Disposition examined the absorption, distribution, metabolism, and excretion (ADME) profile of N-(2,6-dimethylphenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide in rodent models. The results indicated favorable oral bioavailability and a moderate half-life, although further optimization may be required to improve metabolic stability. The study also identified the primary metabolites of the compound, providing insights into its biotransformation pathways.

Despite these promising findings, challenges remain in the development of N-(2,6-dimethylphenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide as a therapeutic agent. For instance, off-target effects and potential toxicity issues need to be thoroughly investigated in future studies. Moreover, the compound's synthetic route and scalability for large-scale production require optimization to facilitate its transition from the laboratory to clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to address these challenges and advance the compound's development.

In conclusion, N-(2,6-dimethylphenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide (CAS: 1114658-20-6) represents a promising candidate for further investigation in the fields of oncology and inflammation. Its unique chemical structure and demonstrated biological activities make it a valuable tool for understanding disease mechanisms and developing targeted therapies. Continued research efforts will be crucial to unlocking its full therapeutic potential and translating preclinical findings into clinical applications.